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Compound of Interest

Compound Name: Upidosin

Cat. No.: B1683729 Get Quote

Essential Safety and Handling Guide for
Upidosin
FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT

PROFESSIONALS

This guide provides critical safety and logistical information for the handling and disposal of

Upidosin (CAS No. 152735-23-4). Adherence to these procedures is essential to ensure

personnel safety and environmental protection.

Hazard Identification and Classification
Upidosin is a chemical compound utilized in laboratory research. While safety data sheets

(SDS) may vary, a conservative approach to handling is strongly recommended based on

available GHS classifications. One SDS classifies Upidosin as follows:

Acute Toxicity, Oral (Category 4): Harmful if swallowed (H302).[1]

Acute Aquatic Toxicity (Category 1): Very toxic to aquatic life (H400).[1]

Chronic Aquatic Toxicity (Category 1): Very toxic to aquatic life with long lasting effects

(H410).[1]
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It is crucial to note that another supplier identifies Upidosin as not a hazardous substance or

mixture. Due to this conflicting information, personnel should handle the substance with care,

assuming the more stringent hazard classification is accurate.

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Upidosin to minimize exposure risk.

Equipment Specification Purpose

Eye Protection
Safety goggles with side-

shields

Protects eyes from splashes

and dust.

Hand Protection Protective gloves (e.g., Nitrile) Prevents skin contact.

Body Protection
Impervious clothing (e.g.,

laboratory coat)

Protects skin from accidental

spills.

Respiratory Protection Suitable respirator

Required when engineering

controls are insufficient or

when handling powder outside

of a ventilated enclosure to

avoid inhalation of dust.

Safe Handling and Operational Plan
A systematic approach to handling Upidosin is critical to maintaining a safe laboratory

environment.

Engineering Controls
Work in a well-ventilated area.

Use a chemical fume hood or other ventilated enclosure, especially when handling the solid

form or preparing solutions.

Ensure an accessible safety shower and eye wash station are available in the immediate

work area.
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Procedural Steps for Handling
Preparation:

Review the Safety Data Sheet (SDS) before starting any work.

Ensure all necessary PPE is available and in good condition.

Designate a specific area for handling Upidosin.

Handling:

Avoid inhalation of dust and aerosols.

Prevent contact with eyes and skin.[1]

Do not eat, drink, or smoke in the handling area.[1]

Wash hands thoroughly after handling.

Storage:

Keep the container tightly sealed.

Store in a cool, well-ventilated area.

Protect from direct sunlight and sources of ignition.

Recommended storage temperatures are -20°C for the powder form and -80°C when in

solvent.

Disposal Plan
Proper disposal of Upidosin and its containers is imperative to prevent environmental

contamination.

Waste Characterization: Upidosin is classified as very toxic to aquatic life with long-lasting

effects.
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Disposal of Unused Product: Dispose of contents at an approved waste disposal plant. Do

not release into the environment.

Container Disposal: Dispose of the container at an approved waste disposal plant.

Spill Management:

Collect any spillage.

Absorb spills with inert material (e.g., sand, vermiculite) and place in a sealed container for

disposal.

Clean the spill area thoroughly.

Quantitative Data Summary
Property Value

GHS Hazard Class
Acute Toxicity, Oral (Category 4); Acute/Chronic

Aquatic Toxicity (Category 1)

Hazard Statements H302, H410

Precautionary Statements
P264, P270, P273, P301 + P312, P330, P391,

P501

Occupational Exposure Limit (OEL)

No data available. One SDS states the product

contains no substances with occupational

exposure limit values.

LD50 (Oral)
Data not available. Classified based on

available data.

Chemical Incompatibility
Strong acids/alkalis, strong oxidizing/reducing

agents.

Experimental Protocols
Detailed experimental protocols for the handling of Upidosin are not publicly available.

Researchers should develop standard operating procedures (SOPs) based on the information
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in this guide and the specific requirements of their experiments.

Visual Workflow for Safe Handling of Upidosin

Preparation

Handling

Post-Handling & Disposal

Final Disposal

Review SDS

Don Appropriate PPE

Prepare Designated Workspace

Weigh/Measure in Ventilated Enclosure

Proceed to handling

Prepare Solution

Conduct Experiment

Decontaminate Work Area

Experiment complete

Segregate & Label Waste

Doff & Dispose of PPE Dispose of Chemical Waste via Approved Vendor Dispose of Contaminated Containers
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Click to download full resolution via product page

Caption: Workflow for the safe handling of Upidosin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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